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Executive Summary
This application note details the protocol for assessing the efficacy of MM-102, a

peptidomimetic inhibitor of the MLL1 (KMT2A) histone methyltransferase complex, using

Chromatin Immunoprecipitation (ChIP). MLL1 gene translocations (e.g., MLL-AF4, MLL-AF9)

drive aggressive leukemias by aberrantly maintaining H3K4me3 marks at leukemogenic loci

such as HOXA9 and MEIS1. MM-102 functions by disrupting the critical protein-protein

interaction between MLL1 and WDR5, thereby collapsing the complex's enzymatic activity. This

guide provides a self-validating workflow to quantify the reduction of H3K4me3 occupancy at

specific target promoters following MM-102 treatment.

Scientific Background & Mechanism of Action[1][2]
The MLL1-WDR5 Axis
The Mixed Lineage Leukemia 1 (MLL1) protein is a SET-domain histone methyltransferase

responsible for trimethylating Histone H3 at Lysine 4 (H3K4me3), a hallmark of active

transcription. MLL1 enzymatic activity is strictly dependent on the formation of a core complex

involving WDR5, RbBP5, and Ash2L.
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MM-102 is a high-affinity peptidomimetic that mimics the MLL1 interaction motif, competitively

binding to WDR5 (

nM). By blocking the MLL1-WDR5 interaction, MM-102 destabilizes the catalytic core, leading
to a specific reduction in H3K4me3 levels at MLL1-dependent loci.

Mechanistic Pathway Diagram[3]
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Figure 1: Mechanism of Action. MM-102 displaces MLL1 from WDR5, inhibiting H3K4

trimethylation and silencing leukemic target genes.

Experimental Design
Cell Model Selection

Primary Model:MV4-11 (ATCC® CRL-9591™). This cell line harbors the MLL-AF4

translocation and is highly sensitive to MLL1 inhibition.

Secondary Model:MOLM-13 (MLL-AF9).[1]

Negative Control:K562 (BCR-ABL). These cells are independent of MLL1 fusion proteins for

survival and should show minimal H3K4me3 changes at HOXA9 upon treatment.
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Treatment Conditions
MM-102 requires sufficient time to deplete existing H3K4me3 marks, as histone turnover is not

instantaneous.

Concentration: 10 µM – 40 µM. (Note: MM-102 has poor cell permeability; higher

concentrations are often required compared to biochemical

).

Duration: 3 to 7 days.

Recommendation: Perform a time-course pilot (Day 3 vs. Day 7) at 20 µM.

Experimental Groups
Group Treatment Purpose

Vehicle DMSO (0.1%) Baseline H3K4me3 levels.

Low Dose MM-102 (10 µM) Assess dose-dependency.

High Dose MM-102 (40 µM)
Maximal inhibition (monitor for

apoptosis).

Detailed ChIP Protocol (Cross-linking)
Phase 1: Cell Fixation and Lysis
Objective: Preserve protein-DNA interactions and release chromatin.

Harvest: Collect

cells per IP condition.

Cross-linking: Add Formaldehyde (16% methanol-free stock) directly to culture medium to a

final concentration of 1%.

Incubation: Rotate for 10 minutes at Room Temperature (RT).

Quenching: Add Glycine to 125 mM final concentration. Rotate 5 min at RT.
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Wash: Centrifuge (1000 x g, 5 min, 4°C). Wash pellet 2x with cold PBS.

Lysis: Resuspend pellet in SDS Lysis Buffer (1% SDS, 10 mM EDTA, 50 mM Tris-HCl pH

8.1, + Protease Inhibitors). Incubate 10 min on ice.

Why SDS? MLL1 targets are often in heterochromatin or dense regions; SDS ensures

efficient solubilization.

Phase 2: Chromatin Fragmentation (Sonication)
Objective: Shear DNA to 200–500 bp fragments.

Sonication: Use a Bioruptor or probe sonicator.

Typical Cycle: 30 sec ON / 30 sec OFF for 15–20 cycles at 4°C.

Validation: Run 5 µL of lysate (reverse cross-linked) on a 1.5% agarose gel to confirm

fragment size (smear should be centered ~300 bp).

Clarification: Centrifuge at 14,000 x g for 10 min at 4°C. Collect supernatant.

Phase 3: Immunoprecipitation (IP)
Objective: Specific capture of H3K4me3-associated DNA.

Dilution: Dilute chromatin 1:10 in ChIP Dilution Buffer (0.01% SDS, 1.1% Triton X-100, 1.2

mM EDTA, 16.7 mM Tris-HCl pH 8.1, 167 mM NaCl).

Critical: Reduces SDS concentration to <0.1% to prevent antibody denaturation.

Input Sample: Save 5% of the diluted chromatin as "Input" and store at 4°C.

Antibody Addition: Add ChIP-grade antibodies:

Target: Anti-H3K4me3 (e.g., Abcam ab8580, CST #9751). Use 2–5 µg per IP.

Control: Normal Rabbit IgG (Cell Signaling #2729).

Incubation: Rotate overnight at 4°C.
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Bead Capture: Add 30 µL Protein A/G Magnetic Beads (pre-blocked with BSA/Salmon Sperm

DNA). Rotate 2 hours at 4°C.

Phase 4: Washing and Elution
Objective: Remove non-specific binding.

Washes: Wash beads sequentially (5 min rotation each, 4°C):

1x Low Salt Wash Buffer (150 mM NaCl)

1x High Salt Wash Buffer (500 mM NaCl)

1x LiCl Wash Buffer (0.25 M LiCl, 1% NP-40, 1% Deoxycholate)

2x TE Buffer

Elution: Add 100 µL Elution Buffer (1% SDS, 0.1 M NaHCO3). Vortex gently. Incubate 15 min

at RT. Repeat once and combine eluates (Total 200 µL).

Phase 5: Reverse Cross-linking and Purification
Decrosslink: Add 8 µL 5M NaCl to eluates and Input. Incubate overnight at 65°C.

Digestion: Add RNase A (30 min, 37°C) followed by Proteinase K (2h, 45°C).

Purification: Use a PCR Purification Kit (e.g., Qiagen MinElute) or Phenol:Chloroform

extraction. Elute in 50 µL water.

Data Analysis & Validation
qPCR Primer Design
Design primers for the Promoter regions (TSS ± 500 bp) of MLL1 target genes.
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Target Gene Region Significance

HOXA9 Promoter
Direct MLL1 target;

downregulated by MM-102.

MEIS1 Promoter
Direct MLL1 target;

downregulated by MM-102.

GAPDH Promoter
Negative Control; H3K4me3

should remain stable.

Gene Desert Intergenic
Background Control; should

show no enrichment.

Calculation (Percent Input Method)
Normalize ChIP signal to the Input DNA to account for chromatin amount variations.

Note: If Input was 5%, Dilution Factor is 20, so

.

Workflow Diagram
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Figure 2: Step-by-step ChIP workflow for MM-102 validation.

Expected Results & Troubleshooting
Expected Outcomes[3]

Vehicle Control: High H3K4me3 enrichment at HOXA9 and MEIS1 (>1% Input).

MM-102 Treatment: Significant reduction (>50%) in H3K4me3 signal at HOXA9 and MEIS1.
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Global Specificity: Minimal change in H3K4me3 at housekeeping genes (GAPDH),

demonstrating that MM-102 specifically inhibits the MLL1-mediated subset of H3K4

methylation, rather than global SET1 activity.

Troubleshooting Guide
Issue Possible Cause Solution

Low Enrichment Over-sonication
Reduce sonication cycles;

check fragment size.

No Reduction with Drug Insufficient treatment time
Extend treatment to 7 days; H3

turnover is slow.

High Background Inadequate washing
Ensure buffers are fresh;

increase wash times.

Global H3K4me3 Loss Toxicity/Apoptosis
Check cell viability. If <70%,

reduce drug concentration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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